Cas no 773135-48-1 (Benzoic acid,2,6-difluoro-3-methyl-, ethyl ester)

• Product name: Benzoic acid,2,6-difluoro-3-methyl-, ethyl ester
• CAS No: 773135-48-1
• MF: C₁₀H₁₀O₂F₂
• MW: 200.182
• CID: 552117
• PubChem ID: 45096705

Benzoic acid,2,6-difluoro-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,6-difluoro-3-methyl-, ethyl ester
• Benzoic acid, 2,6-difluoro-3-methyl-, ethyl ester (9CI)
• DTXSID401295044
• 2,6-Difluoro-3-methyl-benzoic acid ethyl ester
• ethyl 2,6-difluoro-3-methylbenzoate
• MFCD06204516
• 2,6-Difluoro-3-methylbenzoic acid, ethyl ester
• AKOS017559970
• 773135-48-1
• IWFXOLBZIKXIRR-UHFFFAOYSA-N

• Inchi： InChI=1S/C10H10F2O2/c1-3-14-10(13)8-7(11)5-4-6(2)9(8)12/h4-5H,3H2,1-2H3
• InChI Key： IWFXOLBZIKXIRR-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(C=CC(=C1F)C)F

Computed Properties

• Exact Mass: 200.065
• Monoisotopic Mass: 200.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters